1,2-Pyrrolidinedicarboxamide,N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-,(2R)-
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
The compound 1,2-Pyrrolidinedicarboxamide,N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-,(2R)- (IUPAC name: (2R)-2-N-[(4-chlorophenyl)methyl]-1-N-[2-fluoro-4-(trifluoromethyl)phenyl]-2-N-methylpyrrolidine-1,2-dicarboxamide) is a chiral pyrrolidine derivative with a molecular formula of C21H20ClF4N3O2 and a molecular weight of 457.854 g/mol . Key features include:
- Substituents: A 4-chlorobenzyl group at the N2 position, a methyl group on N2, and a 4-(trifluoromethyl)phenyl group at N1.
- Stereochemistry: The (2R) configuration at the pyrrolidine ring, which may influence receptor binding specificity.
- Physicochemical Properties: XlogP of 4.3 (indicating high lipophilicity), 6 hydrogen bond acceptors, and 1 hydrogen bond donor .
- Biological Relevance: Identified as a ligand for the C-C chemokine receptor type 1 (CCR1), a therapeutic target in inflammatory diseases .
Properties
Molecular Formula |
C21H21ClF3N3O2 |
|---|---|
Molecular Weight |
439.9 g/mol |
IUPAC Name |
(2R)-2-N-[(4-chlorophenyl)methyl]-2-N-methyl-1-N-[4-(trifluoromethyl)phenyl]pyrrolidine-1,2-dicarboxamide |
InChI |
InChI=1S/C21H21ClF3N3O2/c1-27(13-14-4-8-16(22)9-5-14)19(29)18-3-2-12-28(18)20(30)26-17-10-6-15(7-11-17)21(23,24)25/h4-11,18H,2-3,12-13H2,1H3,(H,26,30)/t18-/m1/s1 |
InChI Key |
QSEJUFNTTKWQER-GOSISDBHSA-N |
Isomeric SMILES |
CN(CC1=CC=C(C=C1)Cl)C(=O)[C@H]2CCCN2C(=O)NC3=CC=C(C=C3)C(F)(F)F |
Canonical SMILES |
CN(CC1=CC=C(C=C1)Cl)C(=O)C2CCCN2C(=O)NC3=CC=C(C=C3)C(F)(F)F |
Origin of Product |
United States |
Biological Activity
1,2-Pyrrolidinedicarboxamide, N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-, (2R)- is a compound of interest due to its potential biological activities. This article reviews its biological activity, focusing on antimicrobial, anti-inflammatory, and antidiabetic properties based on diverse research findings.
Chemical Structure and Properties
The compound's molecular formula is with a molecular weight of 439.9 g/mol. The structure features a pyrrolidine core substituted with various functional groups, including chlorophenyl and trifluoromethyl moieties, which are crucial for its biological activity.
Antimicrobial Activity
Recent studies have evaluated the antimicrobial properties of this compound against various bacterial strains:
- Minimum Inhibitory Concentration (MIC) : The compound exhibited significant activity against Staphylococcus aureus and methicillin-resistant strains (MRSA). The MIC values were reported as follows:
Table 1: Antimicrobial Activity Data
| Bacterial Strain | MIC (µM) | MBC (µM) |
|---|---|---|
| Staphylococcus aureus | 25.9 | 25.9 |
| MRSA | 12.9 | 12.9 |
Anti-Inflammatory Potential
The anti-inflammatory effects were assessed through the inhibition of NF-κB activation in vitro. Several compounds related to this structure showed promising results in attenuating lipopolysaccharide-induced inflammation:
- Compounds with trifluoromethyl substitutions demonstrated more potent anti-inflammatory effects compared to their parent structures.
- The activity was quantified, showing that some derivatives had an inhibition percentage exceeding 90% at specific concentrations .
Antidiabetic Activity
The compound has also been investigated for its potential antidiabetic effects:
- Inhibition of Enzymes : It was tested against key enzymes involved in carbohydrate metabolism:
- α-Glucosidase : % Inhibition = 83.13%
- α-Amylase : % Inhibition = 78.85%
- PTP1B : % Inhibition = 88.35%
These results suggest that the compound may serve as a multi-target agent for diabetes management .
Table 2: Antidiabetic Activity Data
| Compound | α-Glucosidase % Inhibition | α-Amylase % Inhibition | PTP-1B % Inhibition |
|---|---|---|---|
| N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-(2R)- | 83.13 ± 0.80 | 78.85 ± 2.24 | 88.35 ± 0.89 |
Case Studies
Several case studies have highlighted the efficacy of similar compounds in clinical settings:
- Study on Antimicrobial Efficacy : A study noted that compounds with trifluoromethyl groups displayed enhanced antimicrobial activity against resistant strains of bacteria, supporting the hypothesis that such substitutions increase potency .
- Anti-inflammatory Mechanisms : Research indicated that the inhibition of NF-κB by these compounds could lead to reduced inflammatory responses in various models, suggesting therapeutic potential in inflammatory diseases .
- Diabetes Management Trials : Preliminary trials indicated that compounds structurally similar to the one studied showed significant reductions in blood glucose levels in diabetic models, warranting further investigation into their mechanisms of action .
Scientific Research Applications
Synonyms and Identifiers
Several synonyms and identifiers are associated with this compound:
Potential Applications
While the provided search results do not explicitly detail specific applications of 1,2-Pyrrolidinedicarboxamide, N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-, (2R)-, related research areas and the compound's properties suggest potential uses:
- Pharmaceutical Research: Given its complex structure and the presence of halogenated functional groups, it may be relevant in synthesizing novel pharmaceutical agents .
- Agrochemical Research: The presence of trifluoromethyl and chlorophenyl groups may lend itself to applications in developing new pesticides .
- Biocontrol Agents: Research in related areas suggests the exploration of bacteria strains like Bacillus spp. and Pseudomonas spp. as biocontrol agents against fungal pathogens in crops, indicating a potential area where this compound or its derivatives could be investigated .
- Metabolic Engineering: Exploration of specialized metabolites from Cannabis, such as bibenzyls, with anti-inflammatory properties, highlights a potential area for the compound in creating rational metabolic engineering of natural product therapeutics .
- Acaricidal Activity: Hemp essential oil and its components, such as (E)-caryophyllene and α-humulene, have shown toxicity to mites and ticks, suggesting that compounds with similar structures could be explored for acaricidal properties .
No specific case studies were found in the search results regarding the applications of 1,2-Pyrrolidinedicarboxamide, N2-[(4-chlorophenyl)methyl]-N2-methyl-N1-[4-(trifluoromethyl)phenyl]-, (2R)-.
Comparison with Similar Compounds
(2R,4R)-N1-(4-Chlorophenyl)-N2-(2-Fluoro-4-(2-Oxopyridin-1(2H)-yl)Phenyl)-4-Methoxy-4-Methylpyrrolidine-1,2-Dicarboxamide
- Structural Differences :
- Additional 4-methoxy-4-methyl substituents on the pyrrolidine ring.
- A 2-fluoro-4-(2-oxopyridinyl)phenyl group at N2 instead of 4-(trifluoromethyl)phenyl.
- Stereochemistry : (2R,4R) vs. (2R) in the target compound.
N1-Phenyl-N2-(2-Phenylethyl)-1,2-Pyrrolidinedicarboxamide
- Structural Differences: Phenyl and 2-phenylethyl groups at N1 and N2, respectively, lacking halogen or trifluoromethyl substituents. No stereochemical specification.
- Physicochemical Impact :
- Reduced molecular weight (~364 g/mol ) compared to the target compound.
- Lower XlogP (estimated <3) due to absence of lipophilic trifluoromethyl and chlorophenyl groups.
- Biological Implications : Likely distinct target profiles due to simpler substituents .
6-[(2,3-Difluoro-4-Hydroxyphenyl)Methyl]-9-Hydroxy-5-Methyl-7-Oxo-N-[4-(Trifluoromethyl)Phenyl]-5,6-Diazaspiro[3.5]Non-8-Ene-8-Carboxamide
- Structural Differences: Diazaspiro[3.5]nonene core replaces the pyrrolidine ring. Hydroxyphenyl and trifluoromethylphenyl groups present.
- Synthesis Notes: Prepared via coupling with (S)-tert-butyl 2-(hydroxymethyl)pyrrolidine-1-carboxylate, yielding 90% after purification .
- Biological Relevance : The spiro structure and hydroxyl groups may enhance binding to enzymes or receptors requiring polar interactions.
N2,N2-Dimethyl-N1-[[2-Methyl-4-(2,3,4,5-Tetrahydro-1-Benzazepin-1-Ylcarbonyl)Phenyl]Methyl]-4-Phenylmethoxy-Pyrrolidine-1,2-Dicarboxamide
- Structural Differences :
- Benzazepine-carbonyl moiety introduces a heterocyclic extension.
- Phenylmethoxy group at the 4-position of the pyrrolidine ring.
- Functional Impact :
Key Research Findings
- Stereochemistry Matters : The (2R) configuration in the target compound is critical for CCR1 binding, as mirror-image enantiomers often show reduced activity .
- Trifluoromethyl Groups Enhance Lipophilicity : The 4-(trifluoromethyl)phenyl group in the target compound contributes to its high XlogP (4.3), favoring blood-brain barrier penetration, which is absent in simpler analogs like the N1-phenyl derivative .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
